4-(Chloromethyl)-3-methoxybenzoic acid

Core Science & Biosynthesis

Technical Profile: 4-(Chloromethyl)-3-methoxybenzoic Acid

CAS: 85740-98-3 | Molecular Formula:

| Molecular Weight: 200.62 g/mol

Executive Summary

4-(Chloromethyl)-3-methoxybenzoic acid is a high-value bifunctional building block extensively utilized in medicinal chemistry and agrochemical synthesis.[1] Characterized by two distinct electrophilic sites—a benzylic chloride and a carboxylic acid —it serves as a critical "linchpin" scaffold. This dual functionality allows researchers to independently functionalize the aromatic core, making it an ideal intermediate for Fragment-Based Drug Discovery (FBDD), particularly in the development of kinase inhibitors, anti-inflammatory agents, and GPCR ligands.

This guide provides a comprehensive technical analysis of its structural properties, validated synthesis protocols, and reactivity profiles to support reproducible experimental workflows.

Chemical Identity & Physiochemical Properties[1][2][3][4][5]

The presence of the ortho-methoxy group relative to the chloromethyl moiety introduces significant electronic and steric effects that distinguish this compound from its non-substituted analog, 4-(chloromethyl)benzoic acid.

Table 1: Core Chemical Data

Property	Specification
CAS Number	85740-98-3
IUPAC Name	4-(Chloromethyl)-3-methoxybenzoic acid
Molecular Weight	200.62 g/mol
Appearance	White to off-white crystalline powder
Melting Point	209–216 °C (Lit.)[1][2]
Solubility	Soluble in DMSO, DMF, Methanol; Sparingly soluble in Water
pKa (Calc.)	~3.8 (Carboxylic acid)
Storage	2–8 °C, Inert atmosphere (Argon/Nitrogen), Desiccated

Structural Analysis

• Electronic Activation: The 3-methoxy group (

  ) acts as a -withdrawing but -donating substituent. It increases electron density at the benzylic position compared to the unsubstituted benzoic acid, potentially accelerating solvolysis rates while maintaining high reactivity for displacements.

• Steric Environment: The methoxy group provides mild steric hindrance to the benzylic carbon, which can influence regioselectivity during nucleophilic attacks, favoring smaller nucleophiles.

Synthetic Pathways & Production[7]

The most robust industrial and laboratory-scale synthesis involves the radical halogenation of 3-methoxy-4-methylbenzoic acid . This route minimizes ring chlorination by utilizing radical initiators and controlled temperature.

Diagram 1: Synthesis Workflow

Caption: Radical halogenation pathway transforming the methyl precursor to the benzyl chloride target.

Detailed Experimental Protocol (Radical Chlorination)

Objective: Synthesis of 4-(chloromethyl)-3-methoxybenzoic acid from 3-methoxy-4-methylbenzoic acid.

Reagents:

• Substrate: 3-Methoxy-4-methylbenzoic acid (1.0 eq)

• Chlorinating Agent: N-Chlorosuccinimide (NCS) (1.05 eq) or Sulfuryl Chloride (

  )

• Initiator: Benzoyl Peroxide (BPO) or AIBN (0.05 eq)

• Solvent: Chlorobenzene or Carbon Tetrachloride (CCl4) - Note: PhCl is preferred for green chemistry compliance.

Step-by-Step Methodology:

• Dissolution: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve 3-methoxy-4-methylbenzoic acid (10 mmol) in anhydrous Chlorobenzene (50 mL).

• Activation: Add N-Chlorosuccinimide (10.5 mmol) and AIBN (0.5 mmol) to the solution.

• Reaction: Degas the mixture with Nitrogen for 10 minutes. Heat the mixture to reflux (approx. 80–100 °C) under a nitrogen atmosphere.

• Monitoring: Monitor reaction progress via TLC (Mobile phase: 5% MeOH in DCM) or HPLC. The reaction is typically complete within 4–6 hours.

  • Critical Control Point: Stop heating immediately upon consumption of starting material to prevent the formation of the dichloromethyl impurity.

• Work-up: Cool the reaction mixture to 0 °C. Succinimide byproduct will precipitate; filter off the solid.

• Purification: Concentrate the filtrate under reduced pressure. Recrystallize the crude residue from Toluene/Heptane or Ethyl Acetate/Hexane to yield the pure product as a white solid.

Reactivity Profile & Applications

The molecule's value lies in its orthogonal reactivity . The carboxylic acid can be protected or coupled to amines, while the benzylic chloride remains available for alkylation reactions.

Diagram 2: Divergent Synthesis & Reactivity

Caption: Orthogonal reactivity map showing downstream transformations for drug discovery.

Key Transformations

• Nucleophilic Substitution (

  ):

  • The chloromethyl group is highly susceptible to displacement by amines (to form benzylamines), thiols, and alkoxides.

  • Application: Introduction of solubilizing groups (e.g., morpholine, piperazine) in drug candidates.

• Amidation:

  • Standard coupling (EDC/HOBt or HATU) of the carboxylic acid allows attachment to pharmacophores.

  • Note: The benzylic chloride is stable under standard peptide coupling conditions, provided non-nucleophilic bases (DIPEA) are used.

• Cyclization:

  • Reaction with primary amines followed by base-mediated cyclization can yield isoindolinones , a privileged scaffold in oncology drugs.

Handling, Safety & Stability

• Hazard Classification:

  • H314: Causes severe skin burns and eye damage (due to potential HCl hydrolysis).

  • H317: May cause an allergic skin reaction (benzylic halides are potent sensitizers).

• Stability:

  • Hydrolysis Risk: The benzylic chloride is sensitive to moisture. Prolonged exposure to humid air can hydrolyze the chloride to the alcohol (4-(hydroxymethyl)-3-methoxybenzoic acid) and release HCl.

  • Storage: Store under Argon at 2–8 °C.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2063378, 4-Chloro-3-methoxybenzoic acid. (Note: Structural analog data used for property verification). Retrieved from .

• ChemicalBook. 4-Chloro-3-methoxybenzoic acid CAS 85740-98-3 Chemical Properties and Safety. Retrieved from .

• Chem-Impex International. Product Catalog: 4-Chloro-3-methoxybenzoic acid and derivatives. Retrieved from .

• BenchChem. Synthesis routes of 4-(Chloromethyl)benzoic acid derivatives. (Methodology adaptation source). Retrieved from .

• Dana Bioscience. 4-(Chloromethyl)-3-methoxybenzoic acid Product Specification. Retrieved from .

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Solubility of 4-(Chloromethyl)-3-methoxybenzoic acid in organic solvents

An In-depth Technical Guide to the Solubility of 4-(Chloromethyl)-3-methoxybenzoic Acid in Organic Solvents

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-(Chloromethyl)-3-methoxybenzoic acid, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Understanding its solubility in various organic solvents is paramount for optimizing reaction conditions, developing robust purification protocols, and formulating final products. This document delves into the physicochemical properties of the compound, offers a qualitative solubility profile based on established chemical principles, and presents a detailed, field-proven protocol for the experimental determination of solubility. This guide is intended for researchers, chemists, and drug development professionals who utilize this versatile building block in their synthetic and formulation endeavors.

Introduction: The Significance of a Versatile Intermediate

4-(Chloromethyl)-3-methoxybenzoic acid is a multifunctional chemical compound distinguished by its benzoic acid core, further functionalized with a chloromethyl and a methoxy group. This unique arrangement of functional groups makes it a valuable intermediate in the synthesis of more complex, biologically active molecules.[1] Its applications are prominent in:

• Pharmaceutical Development: It serves as a crucial building block in the synthesis of various therapeutic agents, including anti-inflammatory and analgesic drugs.[1]

• Agrochemicals: The compound is utilized in the formulation of modern herbicides and fungicides, contributing to effective crop protection and management.[1]

The efficiency of these synthetic applications is deeply rooted in the compound's solubility. The ability to dissolve the compound in a suitable solvent is the first and most critical step in controlling reaction kinetics, facilitating purification through crystallization, and performing extractions. This guide, therefore, aims to provide a foundational understanding and practical framework for assessing and utilizing the solubility of 4-(Chloromethyl)-3-methoxybenzoic acid.

Physicochemical Properties and Their Influence on Solubility

The solubility of a compound is dictated by its molecular structure and the resulting physical properties. The principle of "like dissolves like" is the cornerstone of solubility prediction; polar solutes dissolve in polar solvents, and non-polar solutes dissolve in non-polar solvents.[2] 4-(Chloromethyl)-3-methoxybenzoic acid possesses both polar and non-polar characteristics, leading to a nuanced solubility profile.

Table 1: Key Physicochemical Properties of 4-(Chloromethyl)-3-methoxybenzoic Acid

Property	Value	Source
Molecular Formula	C₈H₇ClO₃	[1]
Molecular Weight	186.59 g/mol	[1][3]
CAS Number	85740-98-3	[1][3]
Appearance	White to off-white powder	[1]
Melting Point	209-216 °C	[1]

The key structural features influencing its solubility are:

• Carboxylic Acid (-COOH): This is a highly polar group capable of acting as both a hydrogen bond donor and acceptor. It is the primary driver of solubility in polar protic solvents.

• Methoxy Group (-OCH₃): This group is moderately polar and can act as a hydrogen bond acceptor.

• Chloromethyl Group (-CH₂Cl): This group introduces polarity through the carbon-chlorine dipole.

• Benzene Ring: The aromatic ring is non-polar and hydrophobic, which will favor solubility in solvents with some aromatic or non-polar character.

The interplay of these groups suggests that the compound will be most soluble in polar organic solvents and less soluble in non-polar hydrocarbon solvents.

Qualitative Solubility Profile: Predicting Behavior in Common Organic Solvents

• Polar Protic Solvents (e.g., Methanol, Ethanol, 1-Butanol): High solubility is expected. The carboxylic acid group can form strong hydrogen bonds with the hydroxyl groups of alcohols. For instance, the related compound 4-methoxybenzoic acid is highly soluble in alcohols like methanol and ethanol.[5][6]

• Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran (THF), Ethyl Acetate, DMSO): Good to moderate solubility is anticipated. These solvents can engage in dipole-dipole interactions with the polar functional groups of the molecule. 4-methoxybenzoic acid shows good solubility in ether and ethyl acetate.[5]

• Chlorinated Solvents (e.g., Dichloromethane (DCM), Chloroform): Moderate solubility is likely. While less polar than alcohols, these solvents can interact with the polar C-Cl bond and other dipoles in the molecule.

• Non-polar Aromatic Solvents (e.g., Toluene, Benzene): Low to moderate solubility is expected. The aromatic ring of the solute will have favorable π-π stacking interactions with the solvent, but the polar functional groups will be poorly solvated.

• Non-polar Aliphatic Solvents (e.g., Hexane, Cyclohexane): Very low solubility is predicted. The high polarity of the carboxylic acid and other functional groups is incompatible with the non-polar nature of these solvents.[2]

• Aqueous Solvents: The compound is expected to be sparingly soluble in neutral water. However, its solubility will increase dramatically in aqueous basic solutions (e.g., 5% NaOH, 5% NaHCO₃) due to the deprotonation of the carboxylic acid to form a highly polar and water-soluble carboxylate salt.[8][9] This is a common characteristic of carboxylic acids.

Standard Protocol for Experimental Solubility Determination

To obtain precise, quantitative solubility data, a systematic experimental approach is required. The equilibrium shake-flask method is a reliable and widely adopted technique for determining the solubility of a solid in a solvent.[4]

Step-by-Step Methodology

• Materials & Solvent Preparation:

  • Ensure 4-(Chloromethyl)-3-methoxybenzoic acid is of high purity (≥99%).[1]

  • Use analytical grade or HPLC grade solvents.

  • Prepare a suitable range of organic solvents representing different polarity classes.

• Preparation of Saturated Solution:

  • Add an excess amount of 4-(Chloromethyl)-3-methoxybenzoic acid to a known volume or mass of the chosen solvent in a sealed vial or flask. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

  • Use a magnetic stirrer to agitate the mixture.

• Equilibration:

  • Place the sealed vials in a constant-temperature water bath or shaker. A typical temperature for initial screening is 25 °C (298.15 K).

  • Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure the solution is fully saturated. The time required may vary depending on the solvent and compound.

• Phase Separation & Sampling:

  • After equilibration, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a sample of the clear supernatant using a syringe.

  • Immediately filter the sample through a syringe filter (e.g., 0.22 µm or 0.45 µm PTFE) to remove any microscopic undissolved particles. This step is critical to prevent overestimation of solubility.

• Concentration Analysis:

  • Gravimetric Method: Accurately weigh a portion of the filtered saturated solution. Carefully evaporate the solvent under reduced pressure or in a drying oven at a temperature well below the compound's melting point. Weigh the remaining solid residue. The solubility can be calculated as grams of solute per 100 g or 100 mL of solvent.

  • High-Performance Liquid Chromatography (HPLC) Method (Recommended for higher accuracy):

    • Prepare a series of standard solutions of 4-(Chloromethyl)-3-methoxybenzoic acid of known concentrations in the test solvent.

    • Generate a calibration curve by plotting the peak area from the HPLC chromatogram against the concentration of the standard solutions.

    • Accurately dilute a known volume of the filtered saturated solution and inject it into the HPLC system.

    • Determine the concentration of the unknown sample by comparing its peak area to the calibration curve.

• Data Reporting:

  • Express solubility in standard units such as g/L, mg/mL, or mol/L.

Experimental Workflow Diagram

Caption: Workflow for Shake-Flask Solubility Determination.

Safety and Handling Precautions

While specific safety data for 4-(Chloromethyl)-3-methoxybenzoic acid is not as common as for its precursors, related compounds like 4-(Chloromethyl)benzoic acid are classified as corrosive and can cause severe skin burns and eye damage.[10] Therefore, appropriate safety measures are essential.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[10]

• Handling: Avoid direct contact with skin and eyes. Wash hands thoroughly after handling.[10]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

Always consult the most current Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Conclusion

4-(Chloromethyl)-3-methoxybenzoic acid is a compound of significant interest in the pharmaceutical and agrochemical industries. Its solubility is governed by a molecular structure containing both polar (carboxylic acid, methoxy, chloromethyl) and non-polar (aromatic ring) moieties. This leads to a predictable solubility profile, with high solubility in polar organic solvents and poor solubility in non-polar aliphatic solvents. For precise process development and optimization, the experimental determination of solubility using a standardized method like the shake-flask protocol is strongly recommended. The information and methodologies presented in this guide provide a robust framework for scientists and researchers to effectively work with this valuable synthetic intermediate.

References

• University of Colorado, Boulder. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. Retrieved from [Link]

• Course Hero. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• University of Calgary. (2023, August 31). Solubility of Organic Compounds.

• YouTube. (2021, March 24). Solubility Tests for Organic Compounds. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-3-methoxybenzoic acid. Retrieved from [Link]

• BenchChem. (n.d.). Solubility profile of 4-methoxybenzoic acid in different solvents.

• Chemister.ru. (n.d.). 4-methoxybenzoic acid. Retrieved from [Link]

• BenchChem. (n.d.). Technical Support Center: Managing Solubility of 4-Methoxybenzoic Acid.

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Navigating Structural Isomers in Drug Discovery: A Comparative Analysis of 4-chloro-3-methoxybenzoic acid and 4-chloromethyl-3-methoxybenzoic acid

Introduction

In the intricate landscape of medicinal chemistry and drug development, the precise arrangement of atoms within a molecule is paramount. Even subtle structural variations can profoundly alter a compound's physicochemical properties, biological activity, and metabolic stability. This guide delves into the critical distinctions between two closely related benzoic acid derivatives: 4-chloro-3-methoxybenzoic acid and 4-chloromethyl-3-methoxybenzoic acid. While separated by only a single carbon atom, the resulting differences in their chemical reactivity and potential as pharmaceutical building blocks are substantial.

This document provides an in-depth analysis for researchers, scientists, and drug development professionals. We will explore the individual characteristics of each molecule, present a comparative analysis of their anticipated properties, and outline synthetic methodologies. The aim is to equip the reader with a comprehensive understanding of how a seemingly minor structural modification—the difference between a chloro and a chloromethyl substituent—can have significant implications for molecular design and application.

Section 1: Profiling the Known: 4-chloro-3-methoxybenzoic acid

4-chloro-3-methoxybenzoic acid is a readily available and well-characterized aromatic carboxylic acid. Its structure features a benzene ring substituted with a carboxylic acid group, a chloro group, and a methoxy group. The relative positions of these substituents—1-carboxy, 3-methoxy, and 4-chloro—create a specific electronic and steric environment that dictates its chemical behavior.

Physicochemical Properties

A summary of the key physicochemical properties of 4-chloro-3-methoxybenzoic acid is presented in Table 1. These parameters are crucial for predicting its solubility, absorption, and overall suitability for various chemical reactions and biological assays.

Property	Value	Source
Molecular Formula	C8H7ClO3	PubChem
Molecular Weight	186.59 g/mol	PubChem
Melting Point	168-171 °C	Sigma-Aldrich
pKa	~3.8-4.0 (estimated)	N/A
Appearance	White to off-white crystalline powder	Various Suppliers

Synthesis and Reactivity

The synthesis of 4-chloro-3-methoxybenzoic acid is typically achieved through established organic chemistry methodologies. A common route involves the chlorination of 3-methoxybenzoic acid. The directing effects of the carboxylic acid and methoxy groups guide the regioselective installation of the chlorine atom at the C4 position.

The reactivity of this molecule is primarily governed by its three functional groups:

• Carboxylic Acid: This group is acidic and can be readily deprotonated to form a carboxylate salt. It can also undergo esterification, amidation, or reduction to an alcohol. These transformations are fundamental in creating more complex derivatives for drug discovery programs.

• Chloro Group: The chlorine atom is an electron-withdrawing group that deactivates the aromatic ring towards electrophilic substitution. However, it can participate in nucleophilic aromatic substitution reactions under specific conditions or be utilized in metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig).

• Methoxy Group: The methoxy group is an electron-donating group, which activates the aromatic ring. Its ether linkage is generally stable but can be cleaved under harsh acidic conditions.

Section 2: The Hypothetical Analogue: 4-chloromethyl-3-methoxybenzoic acid

In contrast to its well-documented counterpart, 4-chloromethyl-3-methoxybenzoic acid is not a commonly listed or commercially available compound. This suggests it may be a novel substance, a reactive intermediate, or a molecule with inherent instability. Nevertheless, we can deduce its likely properties and reactivity based on fundamental chemical principles.

The key structural difference is the presence of a chloromethyl group (-CH2Cl) instead of a chloro group (-Cl) at the 4-position. This seemingly small change has profound implications.

Anticipated Properties and Reactivity

The introduction of a methylene spacer between the aromatic ring and the chlorine atom fundamentally alters the nature of the halogen substituent.

• Electronic Effects: The chloro group in 4-chloro-3-methoxybenzoic acid exerts a direct, electron-withdrawing inductive and deactivating resonance effect on the aromatic ring. In contrast, the chloromethyl group in the hypothetical analogue would have a much weaker deactivating effect on the ring itself. The primary reactivity would be centered on the benzylic carbon.

• Reactivity Hotspot: The chloromethyl group introduces a highly reactive benzylic halide. This functional group is susceptible to nucleophilic substitution (SN1 and SN2 reactions). This makes 4-chloromethyl-3-methoxybenzoic acid a potent alkylating agent, capable of reacting with a wide range of nucleophiles such as amines, alcohols, and thiols. This high reactivity might also contribute to its potential instability, as it could be prone to self-reaction or degradation.

The anticipated reactivity is summarized in the following diagram:

A Technical Guide to 4-(Chloromethyl)-3-methoxybenzoic Acid: Synthesis, Sourcing, and Application in Drug Discovery

Introduction: The Strategic Importance of a Versatile Building Block

In the intricate world of pharmaceutical synthesis, the success of a drug development program often hinges on the quality and accessibility of key chemical intermediates. 4-(Chloromethyl)-3-methoxybenzoic acid (CAS No: 170566-73-3) is a prime example of such a crucial building block. Its unique trifunctional structure—featuring a carboxylic acid, a reactive chloromethyl group, and a methoxy moiety—makes it a highly versatile scaffold for constructing complex molecular architectures.

The carboxylic acid group provides a handle for forming amides, esters, and other derivatives, while the benzylic chloride is a potent electrophile, ideal for nucleophilic substitution reactions to introduce a wide array of functionalities. The methoxy group, prevalent in many natural products and approved drugs, can significantly influence a molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, thereby impacting its pharmacokinetic and pharmacodynamic profile. This guide provides an in-depth analysis of the supply landscape, synthetic routes, quality control, and applications of this important intermediate for researchers and drug development professionals.

Part 1: Sourcing and Commercial Availability

Procuring high-purity intermediates is a critical first step in any synthetic campaign. The market for specialized reagents like 4-(Chloromethyl)-3-methoxybenzoic acid consists of a mix of large-scale manufacturers and niche suppliers catering to research and development needs. Pricing is highly dependent on the quantity, purity, and supplier.

Supplier	CAS Number	Typical Purity	Indicative Pricing (USD)	Notes
BLDpharm (via Dana Bioscience)[1]	170566-73-3	Research Grade	$629 / 1g	Price listed for small-scale research quantities.[1]
Various Research Chemical Suppliers	170566-73-3	>95%	Varies	Pricing for bulk quantities is typically available upon request and is significantly lower per gram.
Analog Compound Suppliers	Pricing for structurally similar compounds can provide a market baseline.
Chem-Impex	85740-98-3	≥ 99% (HPLC)	$65.40/1g; $870.30/25g	For 4-Chloro-3-methoxybenzoic acid.[2]
Sigma-Aldrich	1642-81-5	95%	$69.10 / 10g	For 4-(Chloromethyl)benzoic acid.[3]
TCI	85740-98-3	>98.0% (GC)	€51.00 / 1g	For 4-Chloro-3-methoxybenzoic acid.[4]

Note: Prices are subject to change and may not include shipping and handling fees. Bulk pricing should be negotiated directly with suppliers.

Part 2: Synthesis and Mechanistic Insights

The synthesis of 4-(Chloromethyl)-3-methoxybenzoic acid is not widely detailed in standard literature, but a robust synthetic route can be designed based on established organic chemistry principles, starting from the commercially available 3-methoxy-4-methylbenzoic acid. The key transformation is the selective chlorination of the benzylic methyl group without affecting the aromatic ring or the carboxylic acid.

Proposed Synthetic Pathway: Free-Radical Halogenation

The most direct approach involves a free-radical chlorination of the methyl group on the starting material, 3-methoxy-4-methylbenzoic acid. This method is favored for its efficiency in converting benzylic C-H bonds to C-Cl bonds.

Caption: Proposed synthetic workflow for 4-(Chloromethyl)-3-methoxybenzoic acid.

Detailed Experimental Protocol

Objective: To synthesize 4-(Chloromethyl)-3-methoxybenzoic acid via free-radical chlorination of 3-methoxy-4-methylbenzoic acid.

Materials:

• 3-Methoxy-4-methylbenzoic acid (1 eq.)[5]

• N-Chlorosuccinimide (NCS) (1.1 eq.)

• Azobisisobutyronitrile (AIBN) or Dibenzoyl Peroxide (0.05 eq.)

• Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

• Anhydrous Sodium Sulfate

• Hexanes

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-methoxy-4-methylbenzoic acid in carbon tetrachloride.

• Reagent Addition: Add N-Chlorosuccinimide (NCS) and the radical initiator (AIBN) to the solution. The use of NCS is often preferred over chlorine gas in a lab setting for easier handling and improved selectivity.

• Reaction Execution: Heat the mixture to reflux (approx. 77°C for CCl₄) and maintain for 4-6 hours. The reaction should be monitored by Thin Layer Chromatography (TLC) to track the consumption of the starting material. The choice of a radical initiator like AIBN is critical; it decomposes upon heating to generate radicals that initiate the chain reaction, a more controlled method than UV light initiation.[6]

• Workup: Once the reaction is complete, cool the mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Extraction: Wash the filtrate with water to remove any remaining water-soluble impurities. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure to yield the crude product. Purify the solid by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to obtain the final product as a crystalline solid.

Part 3: Quality Control and Analytical Validation

For any intermediate destined for pharmaceutical use, rigorous quality control is non-negotiable. The identity, purity, and stability of 4-(Chloromethyl)-3-methoxybenzoic acid must be unequivocally established.

Analytical Technique	Parameter	Expected Result
HPLC (High-Performance Liquid Chromatography)	Purity Assay	≥98% (area %)
¹H NMR (Proton Nuclear Magnetic Resonance)	Chemical Structure Confirmation	Peaks corresponding to aromatic protons, methoxy protons (singlet, ~3.9 ppm), and chloromethyl protons (singlet, ~4.6 ppm). The integration should match the 9 protons.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)	Carbon Skeleton Confirmation	Signals for all 9 unique carbon atoms, including the carboxylic acid (~167 ppm), aromatic carbons, methoxy carbon (~56 ppm), and chloromethyl carbon (~45 ppm).
Mass Spectrometry (MS)	Molecular Weight Verification	[M+H]⁺ or [M-H]⁻ ion corresponding to the molecular weight of 200.62 g/mol .
Melting Point	Physical Property	A sharp melting range, indicative of high purity.

Note: Expected NMR shifts are estimates based on analogous structures and may vary depending on the solvent used.[7][8][9][10]

Part 4: Applications in Drug Development

The synthetic utility of 4-(Chloromethyl)-3-methoxybenzoic acid is rooted in its bifunctional nature, allowing for sequential or orthogonal chemical modifications.

• As a Scaffold for API Synthesis: This intermediate is a key starting material for multi-step syntheses. For instance, it can be used in the development of kinase inhibitors, where the core structure is elaborated to fit into the ATP-binding pocket of a target enzyme. The synthesis of the oncology drug Bosutinib, for example, involves intermediates with a similar substitution pattern on the benzoic acid ring.[11]

• Introduction of Linkers: The chloromethyl group is an excellent anchor point for attaching linkers in applications like Antibody-Drug Conjugates (ADCs) or PROTACs. Nucleophilic displacement of the chloride allows for the covalent attachment of payloads or ligands.

• Prodrug Strategies: The carboxylic acid can be masked as an ester prodrug to improve oral bioavailability. The ester can be designed to be cleaved by endogenous esterases in the body, releasing the active parent drug.

Illustrative Biological Pathway: Inhibition of a Pro-Inflammatory Kinase

Many anti-inflammatory drugs function by inhibiting kinases in signaling pathways that lead to the production of inflammatory cytokines. A hypothetical drug derived from our intermediate could be designed to target such a kinase.

Caption: Inhibition of a pro-inflammatory signaling cascade by a hypothetical drug.

Conclusion

4-(Chloromethyl)-3-methoxybenzoic acid is a high-value intermediate whose strategic importance in pharmaceutical R&D cannot be overstated. Its versatile chemical handles allow for the efficient construction of novel molecular entities with therapeutic potential. A thorough understanding of its synthesis, quality control, and supply chain is essential for researchers aiming to leverage this powerful building block in their drug discovery programs. As the demand for complex and precisely tailored APIs continues to grow, the role of such well-characterized intermediates will become ever more critical in the journey from laboratory concept to life-saving medicine.

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• MDPI. Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules. [Link]

• Google Patents. CN108358776A - The preparation method of 4- chloromethyl benzoic acid chlorides.

• NINGBO INNO PHARMCHEM CO.,LTD. The Importance of 4-Methoxybenzoic Acid in Modern Pharmaceutical Synthesis. [Link]

• Angewandte Chemie International Edition. Supporting Information. [Link]

• Google Patents. CN1907948A - Preparation method of 4-chloromethyl benzoic acid t-butyl ester.

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• Srini Chem. The Role of 3-Methoxy-4-methylbenzoic Acid (CAS: 7151-68-0) as a Pharmaceutical Intermediate. [Link]

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• 6. CN108358776A - The preparation method of 4- chloromethyl benzoic acid chlorides - Google Patents [patents.google.com]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. 4-Methoxybenzoic acid(100-09-4) 13C NMR spectrum [chemicalbook.com]
• 10. 3-Methoxybenzoic acid(586-38-9) 1H NMR spectrum [chemicalbook.com]
• 11. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes & Protocols: Strategic Nucleophilic Substitution on 4-(Chloromethyl)-3-methoxybenzoic acid

An in-depth guide to the synthesis of functionalized benzoic acid derivatives.

Abstract

4-(Chloromethyl)-3-methoxybenzoic acid is a versatile bifunctional synthetic intermediate, prized in medicinal chemistry and materials science for its capacity to introduce a substituted methoxybenzoic acid moiety into target molecules. Its reactivity is dominated by the benzylic chloride, a highly active site for nucleophilic substitution. This document provides a comprehensive technical guide for researchers, outlining the core principles of reactivity, mechanistic considerations, and detailed, field-proven protocols for the substitution of the chloro group with a range of common nucleophiles. We delve into the causality behind experimental design, offering insights into the selection of solvents, bases, and reaction conditions to achieve optimal yields and purity.

Reactivity Profile and Mechanistic Overview

The synthetic utility of 4-(chloromethyl)-3-methoxybenzoic acid stems from the high reactivity of its primary benzylic chloride. This reactivity is significantly influenced by the electronic contributions of the aromatic ring and its substituents.

The Benzylic System: A Privileged Substrate

Benzylic halides are exceptionally reactive towards nucleophilic substitution. The carbon-chlorine bond is weakened by the adjacent π-system of the benzene ring, which can stabilize the transition state of the reaction. For a primary benzylic halide like 4-(chloromethyl)-3-methoxybenzoic acid, the reaction overwhelmingly proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. An SN1 pathway, involving a resonance-stabilized benzylic carbocation, is less favored for primary halides but can be induced under specific conditions, such as with very weak nucleophiles in polar protic solvents.[1][2]

Electronic Influence of Ring Substituents

The reactivity of the benzylic position is modulated by the two substituents on the aromatic ring:

• 3-Methoxy Group (-OCH₃): As an electron-donating group (EDG), the methoxy substituent increases the electron density of the aromatic ring through resonance. This effect slightly destabilizes the SN2 transition state by increasing electron-electron repulsion with the incoming nucleophile, but this effect is generally minor compared to the inherent reactivity of the benzylic system.

• 4-Carboxylic Acid Group (-COOH): This electron-withdrawing group (EWG) has a more complex role. In its protonated form, it slightly enhances the electrophilicity of the benzylic carbon. However, under the basic or neutral conditions often employed for nucleophilic substitution, it will be deprotonated to the carboxylate (-COO⁻). The carboxylate anion is significantly less electron-withdrawing and can complicate the reaction work-up due to the product's high polarity and solubility in aqueous basic solutions. Careful pH control during extraction is therefore critical.

Physicochemical & Safety Data

Proper handling of this reagent is paramount. Benzylic chlorides are often lachrymators and skin irritants.[3] Always consult the full Safety Data Sheet (SDS) before use.[4][5]

Property	Value	Source
IUPAC Name	4-(Chloromethyl)-3-methoxybenzoic acid	-
CAS Number	56961-33-2	-
Molecular Formula	C₉H₉ClO₃	-
Molecular Weight	200.62 g/mol	-
Appearance	White to off-white solid	-
Hazard Statements	Causes severe skin burns and eye damage.	[4][5]
Precautionary Action	Wear protective gloves, clothing, and eye/face protection.	[4][5]

General Considerations for Protocol Design

The success of a nucleophilic substitution reaction on this substrate hinges on the judicious selection of three key parameters: the nucleophile, the solvent, and the base.

• Nucleophile Selection: The rate of the SN2 reaction is directly proportional to the strength of the nucleophile. Strong, unhindered nucleophiles such as thiolates, amines, and alkoxides are ideal.

• Solvent Choice: Polar aprotic solvents (e.g., DMF, DMSO, Acetone) are generally preferred for SN2 reactions. They effectively solvate the counter-ion of the nucleophile while leaving the nucleophile itself relatively "bare," enhancing its reactivity.

• Base Stoichiometry: A base is often required to deprotonate the nucleophile (e.g., converting an alcohol to a more potent alkoxide) or to act as an acid scavenger. Critically, the first equivalent of base will be consumed by the acidic carboxylic acid proton. Therefore, at least two equivalents of base are necessary if the nucleophile also requires deprotonation.

Caption: Dominant SN2 mechanism for the substrate.

Detailed Experimental Protocols

Safety Notice: All procedures must be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory.

Protocol 3.1: Synthesis of 4-(Aminomethyl)-3-methoxybenzoic acid Derivatives

This protocol describes the reaction with a primary or secondary amine. The amine acts as both the nucleophile and, when used in excess, the base to neutralize the HCl byproduct.

• Reaction Setup: In a round-bottom flask, dissolve 4-(chloromethyl)-3-methoxybenzoic acid (1.0 eq) in a suitable polar aprotic solvent such as acetonitrile or DMF (approx. 0.2 M concentration).

• Amine Addition: Add the desired amine (a minimum of 2.2 equivalents) to the solution. The first equivalent acts as the nucleophile, the second neutralizes the carboxylic acid proton, and a slight excess drives the reaction to completion and neutralizes the generated HCl.

• Reaction Conditions: Stir the mixture at room temperature for 12-24 hours or gently heat to 40-50 °C for 2-4 hours to accelerate the reaction. Monitor progress by TLC or LC-MS.

• Work-up: a. Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent. b. Re-dissolve the residue in water and adjust the pH to ~12 with 1M NaOH to deprotonate the amine product and ensure it remains in the aqueous phase. c. Wash the aqueous solution with a non-polar organic solvent like diethyl ether or ethyl acetate to remove any unreacted starting material or non-polar impurities. d. Carefully acidify the aqueous layer with 1M HCl to the isoelectric point of the product amino acid (typically pH 4-6). The product will precipitate out of the solution.

• Purification: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the desired product.

Protocol 3.2: Synthesis of 4-(Alkoxymethyl)-3-methoxybenzoic acid (Ether Synthesis)

This protocol utilizes an alcohol as the nucleophile, which must first be deprotonated to the more reactive alkoxide.[6]

• Alkoxide Formation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), dissolve the desired alcohol (1.1 eq) in anhydrous THF or DMF. Add a strong base such as sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 eq) portion-wise at 0 °C. Caution: Hydrogen gas is evolved. Stir for 30 minutes at 0 °C. The first equivalent of base deprotonates the alcohol, while the second is for the carboxylic acid.

• Substrate Addition: Dissolve 4-(chloromethyl)-3-methoxybenzoic acid (1.0 eq) in a minimal amount of the same anhydrous solvent and add it dropwise to the alkoxide solution at 0 °C.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor progress by TLC.

• Work-up: a. Cool the flask to 0 °C and cautiously quench the reaction by the slow addition of water to destroy any excess NaH. b. Add water to dissolve the salts and adjust the pH to >10 with 1M NaOH. c. Wash the aqueous phase with ethyl acetate to remove non-polar impurities. d. Acidify the aqueous phase with 1M HCl to a pH of ~2 to protonate the carboxylic acid product, which will precipitate or can be extracted.

• Purification: Extract the product into ethyl acetate (3x volumes). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or flash column chromatography.

Protocol 3.3: Synthesis of 4-({[Substituted]thio}methyl)-3-methoxybenzoic acid (Thioether Synthesis)

Thiols are excellent nucleophiles and often react under milder conditions than alcohols.

• Reaction Setup: Dissolve 4-(chloromethyl)-3-methoxybenzoic acid (1.0 eq) and the desired thiol (1.05 eq) in DMF or ethanol.

• Base Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 2.5 eq) or triethylamine (TEA, 2.5 eq), to the mixture. The base deprotonates both the thiol and the carboxylic acid.

• Reaction Conditions: Stir the mixture at room temperature for 2-6 hours. The reaction is typically rapid. Monitor progress by TLC.

• Work-up: a. Filter off any inorganic salts (if K₂CO₃ was used). b. Concentrate the filtrate under reduced pressure. c. Dissolve the residue in water and acidify to pH 2 with 1M HCl. The product will typically precipitate.

• Purification: Collect the solid by vacuum filtration, wash with water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure thioether.

Caption: Generalized workflow for substitution reactions.

Summary of Recommended Conditions

Nucleophile (Nu-H)	Base	Equivalents of Base	Solvent	Typical Temp.	Product Class
Amine (R₂NH)	Amine (excess)	>2.2	DMF, MeCN	25 - 50 °C	Substituted Amino Acid
Alcohol (ROH)	NaH, K₂CO₃	>2.1	Anhydrous DMF, THF	0 - 25 °C	Ether
Thiol (RSH)	K₂CO₃, TEA	>2.1	DMF, EtOH	25 °C	Thioether
Water (H₂O)	NaHCO₃	>2.0	Water/THF	70 °C[7]	Alcohol

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive nucleophile.2. Insufficient base.3. Low temperature.	1. Use a stronger base to fully deprotonate the nucleophile (e.g., NaH for alcohols).2. Ensure >2 equivalents of base are used.3. Gently heat the reaction mixture (e.g., to 40-60 °C).
Multiple Products	1. Dimerization (product reacts with starting material).2. Over-alkylation of primary amines.	1. Add the substrate slowly to the solution of the nucleophile.2. Use a large excess of the primary amine to favor mono-alkylation.
Difficult Purification	Product is highly polar or water-soluble.	1. For zwitterionic products (amino acids), carefully adjust pH to the isoelectric point to induce precipitation.2. Consider using reverse-phase chromatography for very polar products.

References

• Journal of the Chemical Society (Resumed). (1951). Nucleophilic substitution reactions of benzyl halides. Part I. The reaction of benzyl chloride with partly aqueous solvents. RSC Publishing. Retrieved from [Link]

• Hunt, I. (n.d.). Ch 11: Nucleophilic substitution of benzylic halides. University of Calgary. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Nucleophilic Reactions of Benzene Derivatives. Retrieved from [Link]

• Indian Academy of Sciences. (1979). Nucleophilic substitution at a benzylic carbon by an ambident nucleophile. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl chloride synthesis by chlorination or substitution. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-hydroxybenzoic acid. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Reactivity of benzyl halides towards nucleophilic substitution. Retrieved from [Link]

• MDPI. (2014). Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution. PMC. Retrieved from [Link]

• Angene Chemical. (2025). Safety Data Sheet for 5-(Chloromethyl)-2-methoxybenzoic acid. Retrieved from [Link]

• Google Patents. (2020). Method for synthesizing 4-(hydroxymethyl)benzoic acid by using P-xylene (PX) as raw material.

• National Center for Biotechnology Information. (2018). Monitoring electrophilic intermediates in reactions of thiols in aqueous solution directly with 19F NMR. PMC. Retrieved from [Link]

• Nagwa. (2021). Question Video: Determining the Product of the Reaction between 4-Chlorobenzoic Acid and Ethanol. Retrieved from [Link]

• Unknown Source. (n.d.).

• National Center for Biotechnology Information. (2019). Concerted Nucleophilic Aromatic Substitution Reactions. PMC. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution (2) – The Benzyne Mechanism. Retrieved from [Link]

• University of Lethbridge. (n.d.). Chemistry 3719L – Week 11 Synthesis of 4-Methoxymethylbenzoic acid by Nucleophilic Substitution (SN2). Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 4-methoxybenzoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides. Retrieved from [Link]

• Google Patents. (2011). Preparation method of 4-aminomethylbenzoic acid.

• Washington State University. (2018). NOVEL THIOL BLOCKING REAGENTS AND THEIR APPLICATION. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis and Application of Thiocarbamates via Thiol- Dioxazolone Modified Lossen Rearrangement. Retrieved from [Link]

• Michigan State University. (n.d.). Reactions of Alcohols. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Concerted Nucleophilic Aromatic Substitutions. PMC. Retrieved from [Link]

• Semantic Scholar. (2014). Orthogonal reactivity of thiols toward chlorovinylsilanes: selective thiol-ene chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Discovery of Heteroaromatic Sulfones As a New Class of Biologically Compatible Thiol-Selective Reagents. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (2009). Zinc-Catalyzed Nucleophilic Substitution Reaction of Chlorosilanes with Organomagnesium Reagents. Retrieved from [Link]

• Scientific Research Publishing. (2012). A New Facile Route to Chlorination of Alcohols via Lewis Acid AlCl3. Retrieved from [Link]

• ResearchGate. (n.d.). Plausible mechanism for the oxidation of 4‐methoxybenzyl alcohol to.... Retrieved from [Link]

• Chemistry LibreTexts. (2024). 17.6: Reactions of Alcohols. Retrieved from [Link]

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• 7. Benzoic acid, 4-(hydroxyMethyl)-3-Methoxy-, Methyl ester synthesis - chemicalbook [chemicalbook.com]

Esterification methods for 4-(Chloromethyl)-3-methoxybenzoic acid

Executive Summary & Strategic Analysis

The Challenge: The esterification of 4-(Chloromethyl)-3-methoxybenzoic acid presents a classic "dual-electrophile" problem in organic synthesis.[1] The molecule contains two reactive sites:[1][2]

• The Carboxylic Acid: Requires activation to undergo nucleophilic acyl substitution.[1]

• The Benzylic Chloride: A highly reactive alkylating agent susceptible to nucleophilic attack (

  ) by alcohols (solvolysis) or by the carboxylate itself (self-polymerization).[1]

The Solution: Standard acid-catalyzed Fischer esterification (refluxing methanol/sulfuric acid) is not recommended due to the high risk of converting the chloromethyl group into a methoxymethyl ether (solvolysis).[1]

This guide details three validated protocols designed to decouple these reactivities, ensuring high yield of the ester while preserving the critical benzylic chloride pharmacophore.

Strategic Decision Matrix

The following logic flow illustrates the selection process for the optimal esterification method based on scale and downstream requirements.

Figure 1: Decision matrix for selecting the esterification route. Method A is the industry standard for methyl esters; Method B is preferred for laboratory-scale medicinal chemistry.[1]

Detailed Experimental Protocols

Protocol A: The Acyl Chloride Route (Scalable Standard)

Best for: Multi-gram to Kilogram scale synthesis of methyl or ethyl esters.[1]

Mechanism: Conversion of the carboxylic acid to the acid chloride using Thionyl Chloride (

), followed by a low-temperature quench with alcohol.[1] This method avoids the prolonged heating of Fischer esterification, preventing benzylic solvolysis.

Reagents:

• Substrate: 1.0 eq

• Thionyl Chloride (

  ): 2.0 - 5.0 eq[1]

• Catalytic DMF: 2-3 drops[1]

• Solvent: Dichloromethane (DCM) or Toluene (optional, can be run neat)

• Alcohol (MeOH/EtOH): Excess (as solvent for quench)

Step-by-Step Workflow:

• Activation:

  • In a flame-dried Round Bottom Flask (RBF) equipped with a reflux condenser and a

    drying tube (or line), suspend the 4-(Chloromethyl)-3-methoxybenzoic acid (10 g, 50 mmol) in anhydrous DCM (50 mL).

  • Add catalytic DMF (3 drops).

  • Critical Step: Add

    (7.3 mL, 100 mmol) dropwise at room temperature.

  • Heat to gentle reflux (

    ) for 2-3 hours. The suspension should become a clear solution, indicating acid chloride formation.

  • QC Check: Aliquot 50

    into MeOH and check TLC (converts to methyl ester immediately). If starting acid remains, reflux longer.

• Evaporation (The "Clean" Step):

  • Cool the mixture and concentrate under reduced pressure (Rotavap) to remove excess

    and HCl.

  • Tip: Co-evaporate with Toluene (

    ) to ensure complete removal of thionyl chloride.[1] This prevents vigorous exotherms in the next step.

• Esterification (Quench):

  • Dissolve the crude acid chloride residue in anhydrous DCM (30 mL).

  • Cool the solution to

    (Ice bath).

  • Add anhydrous Methanol (5.0 eq or excess) dropwise. Note: The reaction is rapid and exothermic.[1]

  • Allow to warm to room temperature and stir for 30 minutes.

• Workup:

  • Wash the organic layer with Saturated

    (to neutralize residual HCl).

  • Wash with Brine, dry over

    , and concentrate.

Validation Criteria:

• Yield: >90%

• Purity: >95% (HPLC)

• Key Marker: Absence of broad -OH peak (COOH) in

  NMR; appearance of sharp singlet ~3.9 ppm ( ).[1]

Protocol B: Base-Promoted Alkylation (Mild Conditions)

Best for: Small scale (<1g), high-value intermediates, or when avoiding acidic conditions is mandatory.[1]

Mechanism:

attack of the carboxylate anion on Methyl Iodide.[1] Risk Mitigation: The benzylic chloride is also an electrophile.[1] To prevent the carboxylate from attacking the benzylic position of another molecule (self-polymerization), we use a dilute concentration and a specific base strength.[1]

Reagents:

• Substrate: 1.0 eq

• Methyl Iodide (MeI): 1.2 - 1.5 eq[1]

• Potassium Carbonate (

  ): 1.5 eq (Anhydrous, powdered)

• Solvent: DMF or Acetone (0.1 M concentration)

Step-by-Step Workflow:

• Solubilization:

  • Dissolve 4-(Chloromethyl)-3-methoxybenzoic acid (1.0 g, 5 mmol) in DMF (50 mL). Note: Keep concentration low (0.1 M) to minimize intermolecular side reactions.

• Deprotonation:

  • Add powdered

    (1.03 g, 7.5 mmol) at . Stir for 15 minutes.

• Alkylation:

  • Add Methyl Iodide (0.47 mL, 7.5 mmol) dropwise.

  • Allow the reaction to warm to Room Temperature and stir for 4–6 hours.

  • Monitoring: TLC should show conversion of the polar acid (baseline) to a less polar ester (

    in Hex/EtOAc 3:1).

• Workup:

  • Dilute with EtOAc (100 mL) and wash copiously with water (

    ) to remove DMF.

  • Dry over

    and concentrate.

Chemical Stability & Troubleshooting

Issue	Probable Cause	Corrective Action
Product contains -OCH3 at benzylic position	Solvolysis during esterification.[1]	Method A: Lower the quench temperature to or . Ensure excess is removed before adding alcohol.Method B: Switch to Method B (non-solvolytic).
Low Yield / Polymerization	Intermolecular attack (Self-alkylation).[1]	Method B: Dilute the reaction mixture further (0.05 M). Use a weaker base ( ) if is too aggressive.
Incomplete Reaction	Poor activation of acid.[1]	Method A: Ensure catalytic DMF is fresh.[1] Check quality (should be colorless/pale yellow, not red).

Safety & Handling (HSE)

• Lachrymator Warning: Benzylic chlorides are potent lachrymators (tear gas agents).[1] All operations, especially weighing and rotary evaporation, must be performed in a functioning fume hood.

• Carcinogenicity: Alkylating agents (MeI, Benzylic chlorides) are potential genotoxins. Double-glove (Nitrile) and use a localized exhaust if possible.[1]

• Waste Disposal: Quench all filtrates containing benzylic chlorides with aqueous ammonia or hydroxide before disposal to destroy the alkylating potential.[1]

References

• Preparation of tert-butyl 4-chloromethylbenzoate via Acid Chloride. Source: Patent CN1907948A. Describes the activation of 4-(chloromethyl)benzoic acid with thionyl chloride at low temperature followed by alkoxide addition.[1][3] URL:[1]

• Thionyl Chloride Mediated Esterification (General Protocol). Source: Master Organic Chemistry. "Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides". URL:

• Steglich Esterification (Alternative Method). Source: Common Organic Chemistry. "Steglich Esterification (DCC + DMAP)". URL:[1]

• Synthesis of Methyl 4-(bromomethyl)-3-methoxybenzoate (Analogous Chemistry). Source: BenchChem. Protocol for the brominated analog, demonstrating the stability of the ester under radical halogenation conditions. URL:[1]

Sources

• 1. CN101434545A - Method for preparing methyl p-chloromethyl benzoate - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. CN1907948A - Preparation method of 4-chloromethyl benzoic acid t-butyl ester - Google Patents [patents.google.com]

Application Note: Strategic Utilization of 4-(Chloromethyl)-3-methoxybenzoic Acid in Medicinal Chemistry

[1][2][3]

Abstract

4-(Chloromethyl)-3-methoxybenzoic acid (CAS 1008782-58-0) represents a "privileged scaffold" in the synthesis of targeted small-molecule inhibitors, particularly within the kinase inhibitor space (e.g., EGFR, VEGFR targets).[1][2] Its dual functionality—an electrophilic benzyl chloride and a nucleophilic/acidic carboxylate—offers a versatile handle for fragment-based drug discovery (FBDD).[2] This guide details the "Protection-First" synthetic strategy, a robust workflow designed to maximize yield and minimize polymerization side-reactions common in zwitterionic intermediates.[1][2]

Introduction & Strategic Value

The utility of 4-(Chloromethyl)-3-methoxybenzoic acid lies in its substitution pattern.[1][2] The 3-methoxy group provides electron-donating character, modulating the lipophilicity and metabolic stability of the final drug candidate, while the 4-chloromethyl group serves as a highly reactive electrophile for

reactions.[1]

Key Chemical Challenges[3]

• Bifunctional Interference: In basic conditions, the carboxylic acid deprotonates (

  ), creating a carboxylate that can compete with the external nucleophile for the benzyl chloride, leading to oligomerization (self-esterification).[1][2]

• Hydrolytic Instability: The benzyl chloride moiety is susceptible to hydrolysis in moist solvents, converting the active electrophile into the inert benzyl alcohol.[1][2]

• Solubility: The zwitterionic nature of amino-acid derivatives formed during direct alkylation often leads to precipitation and incomplete conversion.[2]

To mitigate these, we advocate for the Ester-Activation Route , isolating the reactivity of the benzyl chloride before engaging the carboxylic acid.[1]

Critical Handling & Safety (E-E-A-T)

• Lachrymator Warning: Benzyl chlorides are potent lachrymators (tear agents).[2] All operations must be performed in a well-ventilated fume hood.[2]

• Moisture Sensitivity: Reagents must be stored under inert atmosphere (Argon/Nitrogen).[2] The hydrolysis product (benzyl alcohol) is a common impurity that cannot be recycled.[2]

• Toxicity: Treat as a potential alkylating agent (genotoxic).[2] Double-glove (Nitrile/Laminate) is required.[2]

Experimental Protocol: The "Protection-First" Workflow

This protocol describes the synthesis of a model pharmaceutical intermediate: 4-((4-methylpiperazin-1-yl)methyl)-3-methoxybenzoic acid . This motif is ubiquitous in solubilizing tails of tyrosine kinase inhibitors.[2]

Phase 1: Methyl Ester Protection

Objective: Mask the carboxylic acid to prevent self-polymerization and improve solubility in organic solvents.[1]

Reagents:

• 4-(Chloromethyl)-3-methoxybenzoic acid (1.0 eq)[1][2][3]

• Thionyl Chloride (

  ) (1.5 eq)[2]

• Methanol (anhydrous) (Solvent, 10V)[1][2]

Procedure:

• Charge 4-(Chloromethyl)-3-methoxybenzoic acid into a dried round-bottom flask under

  .

• Add anhydrous Methanol (10 mL per gram of substrate). Cool to 0°C.[2]

• Add

  dropwise over 20 minutes.[2] Exothermic reaction - monitor internal temp < 10°C.

• Allow to warm to Room Temperature (RT) and reflux for 3 hours.

• QC Check: Monitor TLC (Hexane/EtOAc 3:1). Product (

  ) is less polar than starting material.[2]

• Concentrate in vacuo to yield Methyl 4-(chloromethyl)-3-methoxybenzoate . Use directly in Phase 2.

Phase 2: Displacement (The Critical Step)

Objective: Install the piperazine tail using the benzyl chloride handle.[1]

Reagents:

• Methyl 4-(chloromethyl)-3-methoxybenzoate (1.0 eq)[1][2]

• N-Methylpiperazine (1.2 eq)[2]

• (Powdered, anhydrous) (2.0 eq)[1][2]

• Acetonitrile (ACN) (anhydrous) (10V)[2]

• Catalytic NaI (0.1 eq) - Finkelstein enhancement[2]

Procedure:

• Suspend Methyl 4-(chloromethyl)-3-methoxybenzoate and

  in ACN.

• Add NaI (catalyst).[2] Stir for 10 min.

• Add N-Methylpiperazine dropwise.[2]

• Heat to 60°C for 4–6 hours.

  • Expert Tip: Do not exceed 80°C. High heat promotes elimination or quaternary ammonium salt formation.[2]

• Workup: Filter off inorganic salts. Concentrate filtrate.[2] Redissolve in EtOAc, wash with water and brine.[1][2] Dry over

  .[2]

Phase 3: Saponification (Deprotection)

Objective: Reveal the carboxylic acid for subsequent amide coupling to the drug scaffold.[1]

Reagents:

• Intermediate from Phase 2

• LiOH

  (3.0 eq)[2]

• THF/Water (3:1 mixture)[2]

Procedure:

• Dissolve the ester in THF/Water.[2]

• Add LiOH.[2] Stir at RT for 12 hours.[2]

• Neutralization (Critical): Carefully adjust pH to ~6.0 using 1M HCl. Caution: The product is an amino-acid zwitterion.[2] Going too acidic (pH < 3) traps it in the water phase; too basic (pH > 9) keeps it as a carboxylate salt.

• Extract with n-Butanol or DCM/Isopropanol (3:1) if water solubility is high.[2] Alternatively, lyophilize the aqueous layer if the salt form is acceptable for the next step.[1][2]

Data & Analysis

Stoichiometry & Conditions Table

Reaction Step	Reagent	Eq.	Temp	Time	Key Observation
Protection	/ MeOH	1.5	Reflux	3h	Clear solution; gas evolution ( , HCl).
Alkylation	N-Methylpiperazine	1.2	60°C	4h	Formation of white precipitate (KCl).[2]
Hydrolysis	LiOH	3.0	RT	12h	Homogeneous solution.

Expected Analytical Signatures (NMR)

• Starting Material:

  4.65 ppm (s, 2H, Ar-CH₂ -Cl)[1][2]

• Product (Phase 2):

  3.55 ppm (s, 2H, Ar-CH₂ -N). Note the significant upfield shift indicating successful Cl displacement.

Visual Workflows

Logic Diagram: The "Protection-First" Strategy

This diagram illustrates the decision pathway and chemical transformations, emphasizing why the ester route is preferred over direct alkylation.[1]

Caption: Comparative workflow demonstrating the robust "Protection-First" pathway versus the high-risk direct alkylation route.

Troubleshooting Decision Tree

Use this logic flow to resolve common synthetic failures.

Caption: Diagnostic logic for resolving common yield issues during the alkylation phase.

References

• Chemical Properties & Safety: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2063378, 4-Chloro-3-methoxybenzoic acid. Retrieved from [Link]

• Synthetic Methodology (Bosutinib Analogues): Wang, Y., et al. (2012).[2] Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Molecules, 17(4). (Note: Illustrates the general reactivity of 3-methoxy-benzoate scaffolds). Retrieved from [Link][2]

• conditions).

Sources

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• 2. p-Anisic acid - Wikipedia [en.wikipedia.org]
• 3. danabiosci.com [danabiosci.com]

Technical Notes & Optimization

Technical Support Center: Stability of Chloromethyl Benzoic Acid Derivatives

Introduction: The "Dual-Reactivity" Challenge

Chloromethyl benzoic acid derivatives (e.g., 4-(chloromethyl)benzoic acid, CAS: 1642-81-5) are critical bifunctional building blocks in drug development, particularly for angiotensin II receptor antagonists (sartans) and salicylic acid derivatives.

Their utility lies in their dual functionality: a carboxylic acid (-COOH) for ester/amide formation and a benzylic chloride (-CH₂Cl) for nucleophilic substitution. However, this structure creates a significant stability paradox. The benzylic chloride is highly electrophilic and prone to hydrolysis, a reaction accelerated by the very acidity provided by the carboxylic group and ambient moisture.

This guide addresses the degradation mechanisms, diagnostic protocols, and rescue strategies for these reagents.

Module 1: The Degradation Mechanism (Technical Deep Dive)

Q: Why is my chloromethyl benzoic acid degrading even in "dry" storage?

A: The degradation is driven by Hydrolytic Dehalogenation . Even trace moisture initiates a cascade where the chloromethyl group converts to a hydroxymethyl group.

The Causality Chain:

• Nucleophilic Attack: Water (acting as a nucleophile) attacks the benzylic carbon.

• Electronic Activation: The aromatic ring allows for resonance stabilization, but the presence of the electron-withdrawing Carboxyl group (-COOH) at the para or meta position makes the benzylic carbon significantly more electrophilic (positive character), increasing susceptibility to attack by weak nucleophiles like atmospheric moisture.

• Autocatalysis: The reaction releases Hydrogen Chloride (HCl). In a closed container, the accumulation of acidic gas can further hygroscopically attract moisture, accelerating the decay.

Visualization: Hydrolysis Pathway

Figure 1: Mechanism of hydrolytic degradation. Note the release of HCl, which can create a corrosive micro-environment.

Module 2: Diagnostic & Troubleshooting (Q&A)

Q: How do I distinguish between pure compound and hydrolyzed material without running a full NMR?

A: While NMR is definitive, you can use these rapid diagnostic indicators in the lab:

Diagnostic Test	Observation (Pure)	Observation (Degraded)	Technical Rationale
Visual Inspection	White crystalline powder	Clumping, yellowing, or "wet" appearance	HCl release attracts moisture, causing clumping; oxidation of phenols (if further degraded) causes yellowing.
Silver Nitrate Test	Clear/Slight Haze (in dilute HNO₃)	Immediate heavy white precipitate	Hydrolysis releases free chloride ions (Cl⁻), which react instantly with Ag⁺ to form AgCl.
Melting Point	Sharp (e.g., 201–202°C for 4-isomer)	Broad and depressed (< 195°C)	Impurities (hydroxymethyl derivative) disrupt the crystal lattice, lowering the melting point (Colligative property).
Solubility	Soluble in hot alcohols, acetone	Insoluble residue in non-polar solvents	The hydrolysis product (benzyl alcohol derivative) is significantly more polar.

Q: My HPLC shows a new peak at a lower Retention Time (RT). Is this the hydrolysis product?

A: Likely, yes. In Reverse-Phase (RP) HPLC, the hydroxymethyl derivative is more polar than the chloromethyl parent, leading to earlier elution.

Standard Validation Protocol (HPLC):

• Column: C18 or Phenyl-Hexyl (e.g., Newcrom R1).

• Mobile Phase: ACN : Water (with 0.1% H₃PO₄ or Formic Acid).

• Gradient: 10% ACN

  90% ACN.

• Expected Shift: The -CH₂OH derivative typically elutes 1.5–3.0 minutes before the -CH₂Cl parent due to increased hydrogen bonding capability with the aqueous phase.

Module 3: Storage & Handling Protocols

Q: What are the absolute storage requirements to prevent degradation?

A: You must break the "Moisture-Acid" cycle.

• Temperature: Store at 2–8°C . Cold storage slows the kinetic rate of hydrolysis significantly.

• Atmosphere: Store under Argon or Nitrogen . Do not rely on simple capping; use parafilm or heat-sealed bags for long-term storage.

• Desiccation: Store the primary container inside a secondary container (desiccator) with active desiccant (Silica gel or P₂O₅).

  • Why? P₂O₅ is acidic and compatible; avoid basic desiccants which might induce reactivity if dust transfers.

Q: Can I dry the material if it has absorbed moisture?

A: Proceed with extreme caution.

• Do NOT use high heat (>40°C) or oven drying, as this will accelerate the hydrolysis of the remaining crystal water with the compound.

• Protocol: Dry under high vacuum (< 10 mbar) at ambient temperature (20–25°C) in the presence of P₂O₅.

• Stop Condition: Monitor weight until constant. If melting point remains depressed after drying, the chemical structure has permanently changed (hydrolysis), and purification (recrystallization) is required, not just drying.

Module 4: Experimental Optimization

Q: I need to use this reagent in a reaction involving aqueous base (e.g., Schotten-Baumann). How do I prevent hydrolysis during the reaction?

A: This is a classic "Race Condition": You need the amine/alcohol to react with the acyl chloride (or the benzyl chloride to react with a nucleophile) faster than water does.

Strategy: Biphasic Systems & Phase Transfer Catalysis (PTC) Instead of a homogeneous aqueous solution, use a biphasic system (Water/DCM or Water/Toluene).

• Dissolve the chloromethyl benzoic acid in the organic phase.

• Dissolve the base/nucleophile in the aqueous phase.

• Add the organic phase slowly to the cooled aqueous phase.

• Mechanism: The reaction occurs only at the interface. The bulk chloromethyl compound is protected in the organic layer, minimizing its exposure to the bulk water.

Decision Tree: Troubleshooting "Low Yield"

Figure 2: Troubleshooting flow for low yields involving chloromethyl benzoic acid derivatives.

References

• National Institute of Standards and Technology (NIST). (2023). 4-(Chloromethyl)benzoic acid: Properties and Spectra. NIST Chemistry WebBook.[1] [Link]

• SIELC Technologies. (n.d.). Separation of 4-(Chloromethyl)benzoic acid on Newcrom R1 HPLC column. Retrieved from [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials. Retrieved from [Link]

• ACS Omega. (2022). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)benzoyl)oxy)benzoic Acid. American Chemical Society. [Link]

Sources

• 1. 4-(Chloromethyl)benzoic acid [webbook.nist.gov]

Technical Support Center: Safe Handling of Benzyl Chloride Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with benzyl chloride and its derivatives. This guide is designed to provide practical, in-depth answers to common questions and troubleshooting scenarios related to the potent lachrymatory properties of these compounds. As Senior Application Scientists, we ground our advice in established chemical principles and field-proven safety protocols to ensure both the integrity of your research and the safety of your laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What makes benzyl chloride and its derivatives potent lachrymators?

Benzyl chloride and related compounds are highly reactive organochlorines.[1] Their lachrymatory (tear-producing) effect stems from their reaction with water.[1][2] When vapors come into contact with the moisture on the surface of your eyes, mucous membranes, or skin, they undergo a hydrolysis reaction.[1][2][3] This reaction produces hydrochloric acid (HCl) directly on the tissue, causing immediate and severe irritation, pain, and the reflexive production of tears.[1][2][4] The high volatility of many of these compounds at room temperature allows them to easily reach these sensitive areas.[2]

Q2: What are the immediate symptoms of exposure to benzyl chloride derivatives?

Exposure to vapors or liquid can cause a range of immediate effects.[5] The severity depends on the concentration and duration of exposure.

• Eyes: Immediate and severe irritation, intense burning sensation, excessive tearing, conjunctivitis, and photophobia (sensitivity to light).[6] Direct contact can cause permanent eye damage.[5]

• Respiratory System: Severe irritation of the nose, throat, and upper respiratory tract, leading to coughing, a burning throat, chest tightness, and difficulty breathing.[5][6] High concentrations can lead to pulmonary edema.[7]

• Skin: Vapors can irritate the skin, while direct liquid contact can cause pain, blistering, ulceration, and severe chemical burns.[6]

• General: Inhalation may also lead to systemic effects like headache, dizziness, and weakness.[5]

Q3: I am working in a certified chemical fume hood. Why am I still experiencing eye irritation?

This is a critical issue that points to a breakdown in engineering controls or personal practices. Several factors could be at play:

• Improper Fume Hood Use: The sash may be raised too high, creating turbulence that allows vapors to escape. Ensure the sash is at the lowest practical working height.

• Airflow Disruption: Equipment cluttered inside the hood or rapid movements can disrupt the laminar airflow, causing eddies that push vapors out into the breathing zone.

• Negative Pressure Issues: The laboratory's overall ventilation balance might be compromised. If the pressure outside the hood is significantly lower than inside, containment can be affected.

• Contaminated Glassware/Apparatus: Vapors can emanate from contaminated equipment that has been removed from the hood. All materials used with benzyl chloride derivatives should be decontaminated inside the hood before removal.

• Inadequate PPE: For highly volatile or reactive derivatives, a fume hood alone may be insufficient. A full-face respirator might be necessary.[8]

Troubleshooting Guides & Protocols

Q4: What is the correct procedure for quenching a reaction containing an unreacted benzyl chloride derivative?

Quenching must be performed carefully to neutralize both the reactive benzyl chloride and any other hazardous reagents. The goal is to convert the benzyl chloride to a less hazardous, water-soluble compound.

Protocol: Quenching a Benzyl Chloride Derivative Reaction

• Preparation (Inside the Fume Hood):

  • Ensure your reaction vessel is cooled in an ice bath to manage any exothermic reaction during the quench.

  • Prepare a separate flask with a suitable quenching solution. A common and effective method is to use a basic solution, such as aqueous sodium bicarbonate or a dilute solution of sodium hydroxide, which will hydrolyze the benzyl chloride to the more benign benzyl alcohol.

  • Have a magnetic stirrer ready.

• Execution:

  • While vigorously stirring the cooled reaction mixture, slowly add the quenching solution dropwise via an addition funnel. Never add water or quenching solution all at once , as the reaction can be exothermic and cause splashing.

  • Monitor the temperature of the reaction flask throughout the addition. If the temperature rises significantly, pause the addition until it cools.

  • After the addition is complete, allow the mixture to stir for at least one hour to ensure the complete neutralization of the benzyl chloride.

• Verification & Workup:

  • Once the quench is complete, you can proceed with your standard aqueous workup. The benzyl alcohol formed is partially water-soluble and will primarily partition into the aqueous layer during extraction.

  • Separate the layers using a separatory funnel. The aqueous layer containing the neutralized byproducts can be disposed of according to your institution's hazardous waste guidelines.

Q5: What are the step-by-step actions to take in case of an accidental spill?

Response depends on the size of the spill. For any spill, the immediate priority is to alert others and ensure personnel safety.

Workflow: Benzyl Chloride Derivative Spill Response

Caption: Workflow for responding to a benzyl chloride derivative spill.

Protocol: Small Spill Decontamination (<100 mL, inside a fume hood) [9]

• Isolate & Prepare: Keep the spill contained within the fume hood. Ensure the sash is lowered.[10]

• Don PPE: Wear appropriate PPE, including double gloves (nitrile inner, butyl or Viton outer), chemical splash goggles, a face shield, and a chemically resistant apron.

• Absorb: Cover the spill with an inert absorbent material like vermiculite, dry sand, or a chemical spill pillow.[9]

• Neutralize: Cautiously sprinkle sodium bicarbonate or soda ash over the absorbed spill to neutralize the acidic hydrolysis product.[5] Avoid vigorous reactions.

• Collect: Using non-sparking scoops, carefully collect the material and place it into a clearly labeled, sealed container for hazardous waste.[9]

• Final Decontamination: Wipe the spill area with a cloth soaked in a sodium bicarbonate solution, followed by a thorough wash with soap and water.

• Dispose of Waste: All contaminated materials, including gloves and wipes, must be placed in the hazardous waste container.

Q6: An individual has been exposed. What is the correct first-aid response?

Immediate and thorough decontamination is critical to minimize injury.[7] All actions should be taken with the rescuer's safety in mind to avoid cross-contamination.

Decision Tree: Emergency Response to Personal Exposure

Caption: Decision tree for first-aid response to personal exposure.

• For Eye Contact: Immediately and continuously flush the eyes with large amounts of lukewarm water for at least 15-30 minutes, holding the eyelids open.[7][8] Do not attempt to neutralize with chemical agents.[5] Seek immediate medical attention.[8]

• For Skin Contact: Remove contaminated clothing immediately while under a safety shower.[7][9] Wash the affected skin area thoroughly with soap and copious amounts of water.[7][8]

• For Inhalation: Move the victim to fresh air at once.[7] If breathing has stopped, provide artificial respiration.[8] Seek immediate medical attention.

Q7: How do I select the appropriate Personal Protective Equipment (PPE)?

The level of PPE depends on the scale of the experiment and the specific physical properties (e.g., volatility) of the benzyl chloride derivative. Always consult the Safety Data Sheet (SDS) for the specific compound.

Scale of Work	Minimum Required PPE	Recommended Additional PPE
Small Scale (<1 g, in fume hood)	- Nitrile gloves- Chemical splash goggles- Flame-resistant lab coat	- Face shield- Double gloves (e.g., nitrile inner, butyl outer)
Medium Scale (1-20 g, in fume hood)	- Double gloves (Viton, Butyl, or equivalent over nitrile)- Chemical splash goggles- Face shield- Chemically resistant apron over lab coat	- Consider using a full-face respirator with an appropriate cartridge, especially for volatile derivatives.
Large Scale (>20 g) or work outside a hood	- Level B Protection: Positive-pressure, self-contained breathing apparatus (SCBA).[11][12]- Fully encapsulating chemical protective suit.[11][13]- Chemical resistant inner and outer gloves.[13]- Chemical resistant boots.	- This scale of work requires specialized training and should only be performed in designated, controlled areas.

References

• Benzyl chloride - Incident management - GOV.UK. [Link]

• Benzyl chloride - Hazardous Substance Fact Sheet - New Jersey Department of Health. [Link]

• Benzyl chloride - bionity.com. [Link]

• Benzyl chloride - Sciencemadness Wiki. [Link]

• Benzyl chloride - Wikipedia. [Link]

• Benzyl chloride - Penta chemicals. [Link]

• BENZYL CHLORIDE LR - Suvchem Laboratory Chemicals. [Link]

• Making Benzyl Chloride - YouTube (NileRed). [Link]

• Safety Data Sheet: Benzoyl chloride - Carl ROTH. [Link]

• Interesting benzyl chloride synth I discovered - Sciencemadness Discussion Board. [Link]

• BENZYL CHLORIDE - CDC Stacks. [Link]

• Benzyl Chloride: Properties, Production And Uses - Chemcess. [Link]

• Personal Protective Equipment (PPE) - CHEMM. [Link]

• Personal Protective Equipment - US EPA. [Link]

• Protective Gear for Chemical Handling Must-Have Equipment - SAMS Solutions. [Link]

• Lachrymators | Laboratory Safety - Brandeis University. [Link]

Sources

• 1. Benzyl chloride - Wikipedia [en.wikipedia.org]
• 2. Benzyl_chloride [bionity.com]
• 3. Benzyl chloride:Physical Properties and Chemical Properties_Chemicalbook [chemicalbook.com]
• 4. youtube.com [youtube.com]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. BENZYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. nj.gov [nj.gov]
• 9. stacks.cdc.gov [stacks.cdc.gov]
• 10. Lachrymators | Laboratory Safety | Safety | Department of Environmental Health and Safety | Brandeis University [brandeis.edu]
• 11. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 12. epa.gov [epa.gov]
• 13. sams-solutions.com [sams-solutions.com]

Reference Data & Comparative Studies

Technical Guide: Identification of the Chloromethyl Group in Benzoic Acid Derivatives via NMR Spectroscopy

Executive Summary

Target Signal: The chloromethyl group (-CH₂Cl) attached to a benzoic acid derivative typically manifests as a singlet in the 4.50 – 4.70 ppm range in ^1H NMR (CDCl₃) and at 45.0 – 46.0 ppm in ^13C NMR.

Critical Distinction: While ^1H NMR chemical shifts for chloromethyl (-CH₂Cl) and bromomethyl (-CH₂Br) groups are often indistinguishable (Δδ < 0.15 ppm), ^13C NMR provides the definitive diagnostic , with chloromethyl carbons resonating ~12–15 ppm downfield (~46 ppm) compared to bromomethyl carbons (~33 ppm).

The Analytical Challenge

In the synthesis of benzoic acid derivatives (e.g., via chloromethylation of benzoic acids or radical halogenation of toluic acids), researchers frequently encounter a mixture of the desired product, unreacted starting material (methyl group), and potential side products (hydroxymethyl or bromomethyl analogs).

The primary challenge lies in the spectral overlap and electronic similarity between the chloromethyl group and its halogenated analogs. A standard 1D ^1H NMR spectrum is often insufficient for conclusive assignment without supporting ^13C or 2D data.

Key Interfering Species

• Methyl (-CH₃): Starting material (easy to distinguish).

• Hydroxymethyl (-CH₂OH): Hydrolysis byproduct (moderately easy to distinguish).

• Bromomethyl (-CH₂Br): Alternative halogenation product (difficult to distinguish by ^1H alone).

Comparative Spectral Analysis

^1H NMR Chemical Shifts

The electronegativity of the substituent on the benzylic carbon drives the chemical shift. The chloromethyl protons are deshielded significantly relative to the methyl group but appear in a crowded region often shared by other benzylic protons.

Table 1: Comparative ^1H NMR Shifts in CDCl₃

Functional Group	Structure	^1H Shift (ppm)	Multiplicity	Notes
Chloromethyl	Ar-CH₂-Cl	4.55 – 4.65	Singlet	Sharp singlet; shifts slightly downfield with EWG on ring.
Bromomethyl	Ar-CH₂-Br	4.44 – 4.50	Singlet	Danger Zone: Overlaps heavily with -CH₂Cl.
Hydroxymethyl	Ar-CH₂-OH	4.60 – 4.80	Singlet/Doublet	Variable position; concentration/solvent dependent.
Methyl	Ar-CH₃	2.35 – 2.45	Singlet	Upfield; distinct and easily resolved.

Note: Electron-Withdrawing Groups (EWG) like -COOH on the aromatic ring will shift benzylic protons slightly downfield (+0.05 to +0.1 ppm) compared to unsubstituted benzyl chloride.

^13C NMR: The Diagnostic Fingerprint

Carbon-13 spectroscopy is the most reliable method for distinguishing alkyl halides. The "Heavy Atom Effect" (specifically the heavy halogen effect) causes an upfield shift for bromine-substituted carbons relative to chlorine-substituted carbons, despite bromine's similar electronegativity.

Table 2: Comparative ^13C NMR Shifts in CDCl₃

Functional Group	^13C Shift (ppm)	Diagnostic Value
Chloromethyl (-CH₂Cl)	45.0 – 46.5	Primary Indicator. Distinct region.
Bromomethyl (-CH₂Br)	31.0 – 34.0	Significantly upfield (~12 ppm difference).
Hydroxymethyl (-CH₂OH)	63.0 – 65.0	Further downfield due to Oxygen.
Methyl (-CH₃)	21.0 – 22.0	High field region.

Decision Logic & Visualization

The following decision tree illustrates the logical flow for assigning the benzylic peak using a combination of 1D and 2D NMR techniques.

Figure 1: NMR Assignment Decision Tree for Benzylic Substituents.

Experimental Protocol for Validation

To ensure unambiguous identification, follow this standardized protocol. This workflow assumes the presence of a carboxylic acid moiety, which can affect solubility and peak shape.[1]

Step 1: Sample Preparation

• Solvent Choice: Use DMSO-d₆ if the derivative is a free acid (insoluble in CDCl₃). Use CDCl₃ if it is an ester.

  • Caution: In DMSO-d₆, the -OH proton of a hydroxymethyl impurity may appear as a triplet due to coupling with the CH₂, distinguishing it from the singlet of -CH₂Cl.

• Concentration: Prepare a solution of ~10-15 mg/mL for ^1H and ~30-50 mg/mL for ^13C.

Step 2: Acquisition Parameters

• ^1H NMR: 16 scans, 1 second relaxation delay.

• ^13C NMR: Minimum 512 scans (or 1024 if concentration is low) to clearly resolve the benzylic carbon from baseline noise.

• HSQC (Optional but Recommended): Run a standard ^1H-^13C HSQC to correlate the proton singlet at ~4.6 ppm directly to its carbon. This eliminates ambiguity if the sample is a mixture.

Step 3: Data Interpretation (Case Study: 4-(Chloromethyl)benzoic acid)

• Locate the Aromatic Region: Identify the AA'BB' system (or similar) of the benzoic acid ring (~7.4 – 8.1 ppm).

• Locate the Benzylic Proton: Look for a singlet integrating to 2H at 4.75 ppm (in DMSO-d₆) or 4.63 ppm (in CDCl₃).

• Verify via ^13C: Confirm the carbon resonance at 45.6 ppm .

  • If the carbon is at 63 ppm: It is the alcohol (hydrolysis product).

  • If the carbon is at 33 ppm:[2] It is the bromide (if HBr/NBS was used).

Visualizing the Chemical Shift Trend

The following diagram highlights the shielding/deshielding trends based on the substituent's electronegativity and heavy atom effects.

Figure 2: ^13C Chemical Shift Trends for Benzylic Substituents.

References

• National Institute of Standards and Technology (NIST). 4-(Chloromethyl)benzoic acid Mass and NMR Data. PubChem Compound Summary. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[3] Journal of Organic Chemistry.[1][4] (Provides solvent residual peak data for calibration). Available at: [Link]

• University of Wisconsin-Madison. 13C NMR Chemical Shift Table. (General reference for alkyl halide shifts). Available at: [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

Publish Comparison Guide: FTIR Spectrum Analysis of 4-(Chloromethyl)-3-methoxybenzoic Acid

Executive Summary

4-(Chloromethyl)-3-methoxybenzoic acid (CAS: 106558-45-6) is a critical benzyl chloride intermediate employed in the synthesis of complex pharmaceutical agents (e.g., leukotriene receptor antagonists). Its quality control is pivotal; the reactivity of the chloromethyl group makes it susceptible to hydrolysis (forming the alcohol) or dimerization.

While HPLC remains the gold standard for quantitative purity, Fourier Transform Infrared Spectroscopy (FTIR) offers an unbeatable advantage in speed and specificity for functional group verification. This guide objectively compares FTIR against NMR and HPLC, providing a self-validating protocol for identifying this compound and distinguishing it from its critical impurities.

Structural Context & Spectral Predictions

To interpret the spectrum accurately, we must deconstruct the molecule into its constituent oscillators. The vibrational signature is defined by the interplay between the electron-withdrawing carboxyl group and the reactive chloromethyl moiety.

Functional Group Mapping

The molecule contains four distinct vibrational zones:

• Carboxylic Acid: Strong hydrogen bonding capacity (O-H) and carbonyl resonance (C=O).

• Aromatic Ring: 1,2,4-substitution pattern.

• Methoxy Ether: Ar-O-CH₃ vibrations.

• Chloromethyl Group: The critical "fingerprint" differentiator (C-Cl).

Visualization of Vibrational Modes

Figure 1: Functional group mapping to characteristic IR vibrational frequencies.

Comparative Analysis: FTIR vs. Alternatives

In a drug development workflow, FTIR is not a replacement for HPLC but a complementary "gatekeeper." The following table contrasts the performance of FTIR against Nuclear Magnetic Resonance (NMR) and High-Performance Liquid Chromatography (HPLC).

Feature	FTIR (Mid-IR)	1H-NMR	HPLC-UV
Primary Utility	Identity (Fingerprint) & Functional Group ID	Structural Elucidation	Purity Quantification (%)
Differentiation Power	High for functional group changes (e.g., -CH₂Cl vs -CH₂OH)	Very High (Exact proton counting)	High (Retention time separation)
Sample Prep Time	< 5 Minutes (ATR)	15-30 Minutes (Dissolution)	30-60 Minutes (Prep + Run)
Limit of Detection	~0.1 - 1% (Bulk impurity)	~0.1%	< 0.05% (Trace impurity)
Cost Per Run	Low ($)	High ( $)	Medium ( )
Critical Blind Spot	Cannot easily quantify isomers or trace impurities <1%.	Expensive; requires deuterated solvents.	Requires reference standards for ID; solvent waste.

Expert Insight: Use FTIR for Raw Material ID and In-Process Control (IPC) to confirm the chlorination step. Use HPLC for final Product Release to ensure purity >98%.

Detailed FTIR Spectrum Analysis

This section details the specific peaks required to validate the identity of 4-(Chloromethyl)-3-methoxybenzoic acid.

The Diagnostic Regions[2][3]

Region (cm⁻¹)	Assignment	Description & Validation Criteria
2500 – 3300	O-H Stretch (Acid)	Broad, intense band. This "hairy beard" shape is characteristic of carboxylic acid dimers. Note: If this band sharpens or shifts significantly >3300 cm⁻¹, suspect moisture or hydrolysis.
1680 – 1700	C=O Stretch (Acid)	Strong, sharp peak. Conjugation with the benzene ring typically lowers this from the standard 1710 cm⁻¹ to ~1680-1690 cm⁻¹.
1580 – 1600	C=C Ring Stretch	Medium intensity. Confirms the aromatic core.
1250 – 1300	C-O Stretch (Ether)	Strong. The asymmetric stretch of the Ar-O-CH₃ group.
600 – 800	C-Cl Stretch	Medium/Weak. This is the critical quality attribute . Benzyl chlorides typically show a distinct band here (often ~700-750 cm⁻¹).

Distinguishing Impurities (The "Go/No-Go" Test)

The two most common impurities are the Hydrolyzed Alcohol (4-(Hydroxymethyl)-3-methoxybenzoic acid) and the Starting Material (4-Methyl-3-methoxybenzoic acid).

• Scenario A: Hydrolysis (Degradation)

  • Indicator: Appearance of a new, sharper O-H band around 3300-3500 cm⁻¹ (distinct from the broad acid O-H).

  • Indicator: Disappearance or reduction of the C-Cl band in the 600-800 cm⁻¹ region.

• Scenario B: Unreacted Starting Material

  • Indicator: Absence of the C-Cl band .

  • Indicator: Changes in the fingerprint region (1000-1500 cm⁻¹) due to the difference between -CH₃ and -CH₂Cl wagging modes.

Experimental Protocol

To ensure reproducibility and scientific integrity, follow this standardized workflow.

Methodology: ATR vs. Transmission (KBr)

• Recommended: Attenuated Total Reflectance (ATR) (Diamond or ZnSe crystal).

  • Why: The compound is a solid acid. ATR eliminates the need for KBr pellet pressing, which can introduce moisture (hygroscopic KBr) that interferes with the O-H region interpretation.

• Alternative: KBr Pellet (1-2 mg sample in 100 mg KBr). Use only if ATR is unavailable or if weak bands (C-Cl) need enhancement.

Step-by-Step Workflow

• System Blank: Clean the ATR crystal with isopropanol. Collect a background spectrum (air) to remove CO₂ and H₂O vapor contributions.

• Sample Loading: Place ~10 mg of the white crystalline powder onto the crystal.

• Compression: Apply pressure using the anvil until the force gauge is in the "green" zone (ensure good contact).

• Acquisition:

  • Resolution: 4 cm⁻¹

  • Scans: 16 or 32 (to improve Signal-to-Noise ratio)

  • Range: 4000 – 600 cm⁻¹ (Ensure the detector cuts off low enough to see the C-Cl stretch).

• Processing: Apply baseline correction if necessary. Do not smooth the spectrum excessively, as this may obscure the C-Cl fine structure.

QC Decision Logic

Figure 2: Logical decision tree for Quality Control assessment.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Authoritative text for functional group assignments).

• NIST Mass Spectrometry Data Center. (n.d.). Benzoic acid, 2-chloro-, methyl ester - Infrared Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from [Link] (Used for comparative band assignment of chlorobenzoate derivatives).

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd.[1] (Reference for C-Cl and Benzyl Chloride specific frequencies).

Sources

• 1. researchgate.net [researchgate.net]

A Head-to-Head Battle of Halides: Unraveling the Reactivity of 4-(Chloromethyl) vs. 4-(Bromomethyl)-3-methoxybenzoic Acid

For the modern researcher, scientist, and drug development professional, the selection of starting materials is a critical decision that dictates the efficiency and success of a synthetic pathway. In the realm of substituted benzoic acids—a scaffold prevalent in pharmaceuticals—the choice between analogous chloro- and bromomethylated precursors can have profound implications for reaction kinetics and overall yield. This guide provides an in-depth comparative analysis of the reactivity of 4-(chloromethyl)-3-methoxybenzoic acid and 4-(bromomethyl)-3-methoxybenzoic acid, grounded in fundamental mechanistic principles and supported by analogous experimental evidence.

The seemingly subtle difference of a single halogen atom—chlorine versus bromine—at the benzylic position of these molecules belies a significant divergence in their chemical behavior. This guide will dissect the factors governing their reactivity in nucleophilic substitution reactions, a cornerstone of organic synthesis, to empower you with the knowledge to make informed decisions in your research endeavors.

The Decisive Factors: A Tale of Leaving Groups and Electronic Effects

The reactivity of these benzylic halides is primarily governed by a confluence of two key factors: the nature of the leaving group and the electronic landscape of the aromatic ring.

The Leaving Group: A Clear Winner

In the theater of nucleophilic substitution, the facility with which a leaving group departs is paramount. A good leaving group is a weak base, capable of stabilizing the negative charge it acquires upon heterolytic bond cleavage. When comparing the halide ions, bromide (Br⁻) is a significantly better leaving group than chloride (Cl⁻). This is attributable to two main reasons:

• Polarizability and Bond Strength: The carbon-bromine (C-Br) bond is longer and weaker than the carbon-chlorine (C-Cl) bond. The larger electron cloud of bromine is more polarizable, facilitating the distortion of the C-Br bond in the transition state of a substitution reaction.

• Anion Stability: The bromide ion is larger and its negative charge is dispersed over a greater volume, rendering it more stable and less basic than the chloride ion.

This fundamental difference in leaving group ability strongly predicts that 4-(bromomethyl)-3-methoxybenzoic acid will exhibit greater reactivity than its chloro- counterpart in nucleophilic substitution reactions.

The Electronic Arena: A Balancing Act of Substituents

The substituents on the benzene ring—the methoxy and carboxylic acid groups—exert electronic effects that can either accelerate or decelerate the reaction, depending on the operative mechanism. Benzylic halides can react via two primary pathways: the unimolecular S_N1 mechanism, which proceeds through a carbocation intermediate, and the bimolecular S_N2 mechanism, which involves a concerted backside attack by the nucleophile.[1][2]

• The Methoxy Group (-OCH₃): Located at the 3-position (meta to the carboxylic acid and ortho to the halomethyl group), the methoxy group exhibits a dual electronic nature. It is electron-donating through resonance (+R effect) and electron-withdrawing through induction (-I effect) due to the high electronegativity of the oxygen atom.[3][4] In the context of an S_N1 reaction, the resonance effect would help stabilize the positive charge of the benzylic carbocation, thus accelerating the reaction. For an S_N2 reaction, the inductive effect might slightly increase the electrophilicity of the benzylic carbon.

• The Carboxylic Acid Group (-COOH): Positioned at the 1-position (para to the halomethyl group), the carboxylic acid is a moderately electron-withdrawing group (-I and -R effects).[5][6] This deactivating nature will destabilize the formation of a benzylic carbocation, thereby disfavoring an S_N1 pathway. In an S_N2 reaction, its electron-withdrawing nature could enhance the electrophilicity of the benzylic carbon, potentially increasing the reaction rate.

Given that both are primary benzylic halides, an S_N2 mechanism is generally favored, especially with a strong nucleophile.[2] However, the potential for resonance stabilization of a benzylic carbocation means that an S_N1 pathway cannot be entirely ruled out, particularly with a weak nucleophile and a polar protic solvent.[7][8]

Mechanistic Pathways: A Visual Guide

The two potential nucleophilic substitution mechanisms are depicted below.

Caption: The S_N1 mechanism, a two-step process involving a carbocation intermediate.

Caption: The S_N2 mechanism, a single-step, concerted reaction.

Quantitative Insights from Analogous Systems

The most critical piece of comparative data comes from the well-established principle of leaving group ability. In a wide array of S_N1 and S_N2 reactions, the rate constant for the departure of bromide is significantly higher than that for chloride. This difference in reactivity is often on the order of one to two orders of magnitude, depending on the specific reaction conditions.

Comparative Summary

Feature	4-(Chloromethyl)-3-methoxybenzoic Acid	4-(Bromomethyl)-3-methoxybenzoic Acid	Rationale
Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)	Bromide is a weaker base and more stable anion.
C-X Bond Strength	Stronger (C-Cl)	Weaker (C-Br)	Weaker bond is more easily broken.
Predicted Reactivity	Lower	Higher	Superior leaving group ability of bromide.
Favored Mechanism	Likely S_N2	Likely S_N2	Primary benzylic halide.
Substituent Effects	-OCH₃ (ortho), -COOH (para)	-OCH₃ (ortho), -COOH (para)	Identical electronic landscape.

Experimental Protocol: A Practical Guide to Verifying Reactivity

To empirically validate the predicted difference in reactivity, a comparative kinetic study can be performed. The following protocol outlines a general procedure for monitoring the reaction of each halide with a model nucleophile, such as sodium azide, using conductometry to track the progress of the reaction.

Caption: Workflow for a kinetic experiment to compare reactivity.

Materials:

• 4-(Chloromethyl)-3-methoxybenzoic acid

• 4-(Bromomethyl)-3-methoxybenzoic acid

• Sodium azide (NaN₃)

• Anhydrous solvent (e.g., acetone or acetonitrile)

• Conductivity meter and probe

• Thermostatted water bath

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation: Prepare equimolar solutions (e.g., 0.01 M) of 4-(chloromethyl)-3-methoxybenzoic acid, 4-(bromomethyl)-3-methoxybenzoic acid, and sodium azide in the chosen anhydrous solvent.

• Thermostatic Control: Place the reactant solutions in the thermostatted water bath to allow them to reach thermal equilibrium (e.g., 25.0 ± 0.1 °C).

• Reaction Initiation: Pipette equal volumes of the substrate solution and the nucleophile solution into a thermostatted reaction vessel containing the conductivity probe. Start the timer immediately upon mixing.

• Data Acquisition: Record the conductance of the reaction mixture at regular time intervals until the reaction is complete (i.e., the conductance reading stabilizes).

• Data Analysis: The reaction produces a salt (sodium chloride or sodium bromide) and an organic product. The increase in ionic species leads to a change in conductance. The second-order rate constant (k) can be determined by plotting the appropriate function of conductance versus time.

• Comparison: Compare the calculated rate constants for the two reactions to quantify the difference in reactivity.

Conclusion: A Clear Verdict

Based on the fundamental principles of organic chemistry, 4-(bromomethyl)-3-methoxybenzoic acid is unequivocally the more reactive of the two compounds in nucleophilic substitution reactions. This heightened reactivity is almost entirely attributable to the superior leaving group ability of the bromide ion compared to the chloride ion. While the electronic effects of the methoxy and carboxylic acid substituents modulate the overall reaction rate, they are identical for both molecules and thus do not influence their relative reactivity.

For researchers and synthetic chemists, this means that reactions involving 4-(bromomethyl)-3-methoxybenzoic acid can be expected to proceed faster, potentially under milder conditions, and may offer higher yields compared to those utilizing its chloromethyl analog. This understanding is crucial for optimizing synthetic strategies and accelerating the pace of discovery and development.

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A Comparative Reactivity Analysis for Synthetic Strategy: 4-(Chloromethyl)-3-methoxybenzoic Acid vs. 4-chlorobenzoic Acid

A Guide for Researchers in Medicinal Chemistry and Process Development

Introduction

In the landscape of drug discovery and fine chemical synthesis, the selection of a starting material or intermediate is a critical decision that dictates the feasibility, efficiency, and cost of a synthetic route. Substituted benzoic acids are foundational building blocks, but their utility is profoundly influenced by the nature and position of their substituents. This guide provides an in-depth comparative analysis of the reactivity profiles of two structurally related but functionally distinct molecules: 4-(Chloromethyl)-3-methoxybenzoic acid and 4-chlorobenzoic acid .

While both molecules possess a carboxylic acid and a chlorine atom, their placement imparts dramatically different chemical behaviors. This analysis will dissect these differences, offering field-proven insights into how their unique electronic and structural features govern reactivity at three key molecular sites: the carboxylic acid group, the halogenated carbon, and the aromatic ring. By understanding these nuances, researchers can make more informed decisions in designing synthetic pathways, predicting reaction outcomes, and troubleshooting challenging chemical transformations.

Part 1: Structural and Electronic Profile

The divergent reactivity of these two compounds is rooted in the electronic effects exerted by their respective substituents.

• 4-chlorobenzoic acid features a chlorine atom directly attached to the aromatic ring. Halogens exert a dual electronic influence: they are inductively electron-withdrawing due to their high electronegativity, but their lone pairs can donate electron density to the ring via resonance. For chlorine, the inductive effect is generally considered to be stronger, leading to a net deactivation of the aromatic ring towards electrophilic attack.[1] The carboxylic acid group is a potent electron-withdrawing group through both induction and resonance, further deactivating the ring.

• 4-(Chloromethyl)-3-methoxybenzoic acid presents a more complex electronic environment.

  • The chloromethyl group (-CH₂Cl) at the 4-position is primarily an inductively electron-withdrawing group due to the electronegativity of the chlorine atom.[2] Unlike a directly attached halogen, it has no resonance-donating capability.

  • The methoxy group (-OCH₃) at the 3-position is a powerful resonance-donating group, pushing electron density into the ring, particularly at the ortho and para positions.[3][4] It also has a weaker, inductively withdrawing effect. The strong activating nature of the methoxy group via resonance is its dominant electronic characteristic.[1][5]

  • The carboxylic acid group (-COOH) at the 1-position remains a strong deactivating group.

This interplay of activating and deactivating groups creates distinct reactive centers and sets the stage for their differential chemical behavior.

Part 2: Comparative Reactivity Analysis

We will now explore the practical consequences of these electronic differences in three fundamental classes of chemical reactions.

Reactivity of the Carboxylic Acid: Esterification

The primary factor influencing the reactivity of the carboxyl group in an acid-catalyzed esterification is the electrophilicity of the carbonyl carbon. This is directly related to the acidity of the benzoic acid derivative. Electron-withdrawing groups on the ring stabilize the resulting carboxylate anion, thereby increasing the acidity (lowering the pKa) of the parent acid.[6][7]

• 4-chlorobenzoic acid: The electron-withdrawing chloro group increases its acidity relative to unsubstituted benzoic acid.[8][9]

• 4-(Chloromethyl)-3-methoxybenzoic acid: This molecule has two electron-withdrawing groups relative to the carboxylic acid: the chloromethyl group (para) and the methoxy group (meta). The methoxy group's strong resonance-donating effect does not extend to the meta position, leaving its inductive electron-withdrawing effect to influence the carboxyl group.[4][8] The combined inductive pull of the meta-methoxy and para-chloromethyl groups is expected to make this acid significantly more acidic than 4-chlorobenzoic acid.

Compound	Key Substituent Effects on Acidity	Predicted Relative Rate of Esterification
4-chlorobenzoic acid	Moderate electron-withdrawing effect from para-chloro group.	Slower
4-(Chloromethyl)-3-methoxybenzoic acid	Strong combined inductive electron-withdrawing effects from para-chloromethyl and meta-methoxy groups.	Faster

• Setup: In two separate round-bottom flasks equipped with reflux condensers, place equimolar amounts (e.g., 10 mmol) of 4-chlorobenzoic acid and 4-(Chloromethyl)-3-methoxybenzoic acid.

• Reagents: To each flask, add an identical excess of methanol (e.g., 20 mL) and a catalytic amount of concentrated sulfuric acid (e.g., 0.5 mL).[10]

• Reaction: Heat both reaction mixtures to reflux for a fixed period (e.g., 2 hours).

• Analysis: Monitor the reaction progress at identical time points using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to compare the rate of consumption of the starting material and formation of the corresponding methyl ester product.

Caption: Figure 2: SN1 pathway for nucleophilic substitution on the benzylic chloride.

• Setup: In two separate vials, dissolve equimolar amounts (e.g., 1 mmol) of 4-chlorobenzoic acid and 4-(Chloromethyl)-3-methoxybenzoic acid in a suitable solvent like acetone (5 mL).

• Reagent: To each vial, add an equimolar amount of sodium iodide (NaI). The iodide ion will act as the nucleophile.

• Reaction: Stir both mixtures at room temperature for 1 hour.

• Analysis: Monitor by TLC. A new, less polar spot corresponding to the iodomethyl product should appear rapidly in the reaction with 4-(Chloromethyl)-3-methoxybenzoic acid. No reaction is expected for 4-chlorobenzoic acid. The formation of a NaCl precipitate in the acetone will also indicate a positive reaction for the benzylic chloride.

Caption: Figure 3: Experimental design to compare nucleophilic substitution reactivity.

Reactivity of the Aromatic Ring: Electrophilic Aromatic Substitution (EAS)

The reactivity of the benzene ring towards electrophiles is governed by the net electron density of the ring system.

• 4-chlorobenzoic acid: The ring is substituted with two deactivating groups (-Cl and -COOH). It is therefore highly unreactive towards EAS, requiring harsh conditions (e.g., strong Lewis acids, high temperatures) to proceed.

• 4-(Chloromethyl)-3-methoxybenzoic acid: While this molecule also has two deactivating groups (-COOH and -CH₂Cl), it possesses the strongly activating methoxy group. The activating, ortho,para-directing nature of the methoxy group will dominate, making this ring significantly more susceptible to electrophilic attack than 4-chlorobenzoic acid. [1][3]The substitution will be directed primarily to the positions ortho and para to the methoxy group (positions 2, 6, and 4). However, since position 4 is already substituted, attack is most likely at positions 2 and 6, with potential steric hindrance from the adjacent carboxyl and chloromethyl groups, respectively.

Summary and Strategic Implications

The choice between these two reagents fundamentally depends on the desired synthetic transformation.

Reaction Type	4-chlorobenzoic acid	4-(Chloromethyl)-3-methoxybenzoic acid	Synthetic Utility
Esterification	Moderately reactive	Highly reactive	The chloromethyl compound offers faster kinetics.
Nucleophilic Substitution	Inert (Aryl Halide)	Highly reactive (Benzylic Halide)	The chloromethyl group is a key functional handle.
Electrophilic Substitution	Highly Deactivated	Activated	The methoxy-substituted ring allows for further functionalization.

Strategic Recommendations:

• Choose 4-chlorobenzoic acid when the synthetic goal is to modify the carboxylic acid group while ensuring the chloro-substituted aromatic ring remains inert to nucleophilic attack and subsequent electrophilic additions. It is a stable, robust scaffold.

• Choose 4-(Chloromethyl)-3-methoxybenzoic acid when the synthetic strategy requires a versatile intermediate. It offers three distinct points of reactivity: a readily esterified acid, a highly reactive benzylic chloride for introducing diverse side chains, and an activated aromatic ring for further substitution.

This guide illustrates that a subtle change in molecular architecture—moving a chlorine atom from the ring to a benzylic position and adding a methoxy group—creates a world of difference in chemical reactivity. A thorough understanding of these principles is paramount for the rational design of efficient and successful synthetic routes in modern chemical research.

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